4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(1,3-Benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide is a synthetic small molecule characterized by a butanamide backbone functionalized with a 1,3-benzothiazole sulfanyl group at the 4-position and a 2-ethylphenyl substituent at the N-position. The sulfanyl (S–) linker in this compound may enhance metabolic stability and influence binding interactions compared to oxygen-based or sulfonamide analogs .
Properties
Molecular Formula |
C19H20N2OS2 |
|---|---|
Molecular Weight |
356.5 g/mol |
IUPAC Name |
4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide |
InChI |
InChI=1S/C19H20N2OS2/c1-2-14-8-3-4-9-15(14)20-18(22)12-7-13-23-19-21-16-10-5-6-11-17(16)24-19/h3-6,8-11H,2,7,12-13H2,1H3,(H,20,22) |
InChI Key |
BQNZYRBHJBXTQV-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CCCSC2=NC3=CC=CC=C3S2 |
Origin of Product |
United States |
Comparison with Similar Compounds
4-(1,3-Benzothiazol-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)butanamide (CAS 756867-67-1)
- Structure : Replaces the 2-ethylphenyl group with a 1,3-thiazol-2-yl moiety.
- Properties: Molecular Weight: 335.5 g/mol Hydrogen Bond Donor/Acceptor: 1/6 LogP (XLogP3): 3.8 Polar Surface Area: 137 Ų .
- However, the reduced lipophilicity (lower LogP) may limit membrane permeability.
4-[Methyl-(4-methylphenyl)sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide
- Structure : Features a sulfonamide group instead of the benzothiazole sulfanyl linkage.
- Properties: Molecular Weight: Not explicitly stated, but structurally similar to CAS 756867-67-1. Key Difference: Sulfonamide groups are less prone to oxidation than sulfanyl linkages, which may improve metabolic stability .
N-(5-Chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide Derivatives
- Structure : Replaces benzothiazole with 1,3,4-oxadiazole and modifies the aryl group (e.g., chloro, methoxy).
- Comparison : The oxadiazole ring may enhance π-π stacking interactions in enzyme active sites, whereas benzothiazole’s aromatic system could offer better hydrophobic binding.
Physicochemical and Pharmacokinetic Properties
*Estimated based on structural similarity to analogs.
Key Observations :
- Oxadiazole derivatives exhibit higher polar surface areas, correlating with improved solubility but requiring active transport for cellular uptake.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
